Oxidation of α-trifluoromethyl and non-fluorinated alcohols via the merger of oxoammonium cations and photoredox catalysis†
Organic & Biomolecular Chemistry Pub Date: 2018-06-05 DOI: 10.1039/C8OB01063C
Abstract
We present an alcohol oxidation strategy to access α-trifluoromethyl ketones (TFMKs) merging catalytic oxoammonium cation oxidation with visible-light photoredox catalysis. This work uses 4-acetamido-(2,2,6,6-tetramethyl-piperidin-1-yl)oxyl as an organic oxidant capable of generating TFMKs in good yields. The methodology serves as an improvement over previous reports of an analogous oxidation strategy requiring superstoichiometric quantities of oxidant. Both primary and secondary non-fluorinated alcohols can also be oxidised in good yields.
Recommended Literature
- [1] Dose-dependent effects of xylooligosaccharides on glycemic regulation with L. rhamnosus CCFM1060 in diabetic mice†
- [2] Synthesis and evaluation of novel N-3-benzimidazolephenylbisamide derivatives for antiproliferative and Hedgehog pathway inhibitory activity†
- [3] Coupling of nitroxyl radical as an electrochemical charging catalyst and ionic liquid for calcium plating/stripping toward a rechargeable calcium–oxygen battery†
- [4] Investigation of the stability of medicinal additives in animal feedingstuffs to prepare reference feeds
- [5] A BiOBr/Bi4MoO9 edge-on heterostructure with fast electron transport for efficient photocatalytic activity†
- [6] Diels–Alder cycloaddition polymerization of highly aromatic polyimides and their multiblock copolymers†
- [7] In silico prediction of annihilators for triplet–triplet annihilation upconversion via auxiliary-field quantum Monte Carlo†
- [8] Graphene oxide modified g-C3N4 hybrid with enhanced photocatalytic capability under visible light irradiation
- [9] Mesoporous materials: versatile supports in heterogeneous catalysis for liquid phase catalytic transformations
- [10] Advancements in rationally designed PGM-free fuel cell catalysts derived from metal–organic frameworks
